4-methyl-1-(trifluoromethoxy)pentan-3-amine hydrochloride
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-methyl-1-(trifluoromethoxy)pentan-3-amine hydrochloride typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the following steps:
Formation of the Intermediate: The initial step involves the formation of an intermediate compound through a reaction between a suitable alkyl halide and a trifluoromethoxy-containing reagent.
Amination: The intermediate is then subjected to amination using an appropriate amine source under controlled conditions to introduce the amine group.
Hydrochloride Formation: Finally, the amine compound is converted to its hydrochloride salt by treatment with hydrochloric acid.
Industrial Production Methods
Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
4-methyl-1-(trifluoromethoxy)pentan-3-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.
Reduction: Reduction reactions can convert the compound to its reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.
Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under appropriate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.
Scientific Research Applications
4-methyl-1-(trifluoromethoxy)pentan-3-amine hydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-methyl-1-(trifluoromethoxy)pentan-3-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 4-methyl-1-(trifluoromethoxy)butan-3-amine hydrochloride
- 4-methyl-1-(trifluoromethoxy)hexan-3-amine hydrochloride
- 4-methyl-1-(trifluoromethoxy)pentan-2-amine hydrochloride
Uniqueness
4-methyl-1-(trifluoromethoxy)pentan-3-amine hydrochloride is unique due to its specific trifluoromethoxy group and the position of the amine group on the pentane chain. This structural uniqueness contributes to its distinct chemical and biological properties, making it valuable for various research and industrial applications.
Properties
CAS No. |
2613384-35-1 |
|---|---|
Molecular Formula |
C7H15ClF3NO |
Molecular Weight |
221.6 |
Purity |
95 |
Origin of Product |
United States |
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